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Compound of Interest

Compound Name: NSC756093

Cat. No.: B15608387 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of NSC756093, a potent inhibitor of the GBP1-PIM1 protein-protein interaction. Adherence to

these guidelines is essential for ensuring laboratory safety and minimizing environmental

impact.

Hazard Identification and Safety Summary
NSC756093 is classified as a hazardous substance. The primary routes of exposure are

ingestion and contact. It is imperative that all personnel handling this compound are familiar

with its potential hazards and the required safety protocols.

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Hazardous to the Aquatic

Environment, Acute Hazard
H400 Very toxic to aquatic life.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling NSC756093 in

its solid form or in solution.
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves (minimum 4mil

thickness). Double-gloving is

recommended.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Lab Coat
A buttoned, knee-length lab

coat.

Respiratory Protection

Not generally required for

small quantities handled in a

fume hood.

Use a NIOSH-approved

respirator if there is a risk of

aerosolization and a fume

hood is not available.

Step-by-Step Handling Procedures
Preparation and Weighing

Designated Area: All handling of NSC756093 must be conducted in a designated area, such

as a chemical fume hood, to minimize exposure.

Personal Protective Equipment: Before handling, don all required PPE as specified in the

table above.

Weighing:

To avoid inhalation of the powder, weigh NSC756093 in a fume hood.

Use a tared, sealed container for weighing to prevent contamination of the balance.

Handle the compound gently to avoid creating dust.

Dissolving:

NSC756093 is soluble in DMSO.
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Add the solvent to the sealed container containing the weighed compound.

Cap the container and vortex until the compound is fully dissolved.

General Handling
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

No Food or Drink: Do not eat, drink, or smoke in the area where NSC756093 is handled.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Spill Management Plan
In the event of a spill, follow these procedures immediately.

Evacuate: If the spill is large or if you are unsure of the risk, evacuate the immediate area

and alert your supervisor.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Containment:

For a solid spill, gently cover it with a damp paper towel to avoid raising dust.

For a liquid spill, cover it with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads).

Cleanup:

Wearing appropriate PPE, carefully scoop the contained material into a labeled, sealable

hazardous waste container.

Decontaminate the spill area with a suitable laboratory detergent and then wipe with 70%

ethanol.

All materials used for cleanup (paper towels, absorbent pads, etc.) must be disposed of as

hazardous waste.
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Disposal Plan
Due to its high toxicity to aquatic life, NSC756093 and all associated waste must be disposed

of as hazardous chemical waste.

Waste Collection:

Collect all unused NSC756093 (solid or in solution) in a clearly labeled, sealed hazardous

waste container.

Collect all contaminated materials, including pipette tips, tubes, gloves, and spill cleanup

materials, in a separate, clearly labeled hazardous waste container.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name

"NSC756093," and the associated hazards ("Toxic," "Environmental Hazard").

Storage: Store hazardous waste containers in a designated, secure area away from drains

and sources of water.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department or a licensed hazardous waste disposal company. Do not pour any

NSC756093 solution down the drain.
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Caption: Safe handling workflow for NSC756093.
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Caption: NSC756093 inhibits the GBP1:PIM1 interaction.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling NSC756093]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608387#personal-protective-equipment-for-
handling-nsc756093]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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